3-Methyl-2-[(4-methylphenyl)methyl]-1-(2-morpholin-4-ylethylamino)pyrido[1,2-a]benzimidazole-4-carbonitrile

• IUPAC Name: 3-methyl-2-[(4-methylphenyl)methyl]-1-(2-morpholin-4-ylethylamino)pyrido[1,2-a]benzimidazole-4-carbonitrile
• InChI: InChI=1S/C27H29N5O/c1-19-7-9-21(10-8-19)17-22-20(2)23(18-28)27-30-24-5-3-4-6-25(24)32(27)26(22)29-11-12-31-13-15-33-16-14-31/h3-10,29H,11-17H2,1-2H3
• InChI Key: MDFAKMKYFNNXNO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CC2=C(N3C4=CC=CC=C4N=C3C(=C2C)C#N)NCCN5CCOCC5
• Molecular Formula: C27H29N5O
• Molecular Weight: 439.6 g/mol

Description

3-Methyl-2-[(4-methylphenyl)methyl]-1-(2-morpholin-4-ylethylamino)pyrido[1,2-a]benzimidazole-4-carbonitrile is a useful research compound. Its molecular formula is C27H29N5O and its molecular weight is 439.563. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

Research into pyrido[1,2-a]benzimidazole derivatives, including structures analogous to the specified compound, has demonstrated potential antimicrobial activity. These compounds have been synthesized and evaluated for their ability to inhibit microbial growth. The structure-activity relationship of these compounds suggests that modifications to the pyrido[1,2-a]benzimidazole framework can enhance antimicrobial efficacy (Badawey & Gohar, 1992).

Fluorescent Properties

Derivatives of pyrido[1,2-a]benzimidazole have also been studied for their fluorescent properties, making them candidates for use as fluorescent whitening agents and in other applications requiring fluorescence. This research explores the synthesis and fluorescence potential of oxazolo[4',5':5,6]pyrido[1,2-a]benzimidazole derivatives (Rangnekar & Rajadhyaksha, 1986).

Heterocyclic Synthesis

The chemical framework of pyrido[1,2-a]benzimidazole derivatives facilitates the synthesis of diverse heterocyclic compounds, which are of interest in medicinal chemistry and materials science. Studies have detailed the synthesis of various heterocyclic structures using this core, highlighting the compound's versatility in organic synthesis (Al-Issa, 2012).

Biological Activity

Beyond antimicrobial potential, the broader biological activity of pyrido[1,2-a]benzimidazole derivatives has been a subject of investigation. Some derivatives have been screened for their potential antileukemic, antimicrobial, herbicidal, and plant antifungal properties, although many compounds were found to be inactive in these respects. This research indicates the need for further modification and screening to find more potent biological activities (Rida et al., 1988).

Chemical Transformations and Synthesis

The reactivity and transformation of pyrido[1,2-a]benzimidazole derivatives under various conditions have been explored to synthesize novel compounds with potential applications in drug development and materials science. These studies offer insights into the mechanisms and outcomes of different chemical reactions involving the pyrido[1,2-a]benzimidazole scaffold, leading to the creation of novel molecules (Ibrahim & El-Gohary, 2016).